Cas no 3720-16-9 (3-Methyl-5-propylcyclohex-2-enone)

3-Methyl-5-propylcyclohex-2-enone Properties

Names and Identifiers

• 3-Methyl-5-propylcyclohex-2-enone
• 3-Methyl-5-propyl-2-cyclohexen-1-one
• 3-methyl-5-propylcyclohex-2-en-1-one
• CELERY KETONE

• InChIKey： URQMEZRQHLCJKR-UHFFFAOYSA-N
• Inchi： 1S/C10H16O/c1-3-4-9-5-8(2)6-10(11)7-9/h6,9H,3-5,7H2,1-2H3
• SMILES： CCCC1CC(=CC(=O)C1)C

Computed Properties

• Exact Mass: 152.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Heavy Atom Count: 11

Experimental Properties

• LogP: 2.71190
• PSA: 17.07000
• FEMA: 3577

3-Methyl-5-propylcyclohex-2-enone Security Information

3-Methyl-5-propylcyclohex-2-enone Customs Data

• HS CODE：2914299000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%